Cas no 1291487-80-3 (3-Amino-1-(3,4-dichloro-phenyl)-4-(4-trifluoromethyl-phenyl)-azetidin-2-one)
3-Amino-1-(3,4-dichloro-phenyl)-4-(4-trifluoromethyl-phenyl)-azetidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-1-(3,4-dichloro-phenyl)-4-(4-trifluoromethyl-phenyl)-azetidin-2-one
-
- Inchi: 1S/C16H11Cl2F3N2O/c17-11-6-5-10(7-12(11)18)23-14(13(22)15(23)24)8-1-3-9(4-2-8)16(19,20)21/h1-7,13-14H,22H2
- InChI Key: VEVFCEWGFLLVMR-UHFFFAOYSA-N
- SMILES: N1(C2=CC=C(Cl)C(Cl)=C2)C(C2=CC=C(C(F)(F)F)C=C2)C(N)C1=O
3-Amino-1-(3,4-dichloro-phenyl)-4-(4-trifluoromethyl-phenyl)-azetidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM292048-1g |
3-Amino-1-(3,4-dichlorophenyl)-4-(4-(trifluoromethyl)phenyl)azetidin-2-one |
1291487-80-3 | 97% | 1g |
$505 | 2021-06-09 | |
| Chemenu | CM292048-1g |
3-Amino-1-(3,4-dichlorophenyl)-4-(4-(trifluoromethyl)phenyl)azetidin-2-one |
1291487-80-3 | 97% | 1g |
$696 | 2024-08-02 |
3-Amino-1-(3,4-dichloro-phenyl)-4-(4-trifluoromethyl-phenyl)-azetidin-2-one Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 3-Amino-1-(3,4-dichloro-phenyl)-4-(4-trifluoromethyl-phenyl)-azetidin-2-one
Comprehensive Overview of 3-Amino-1-(3,4-dichloro-phenyl)-4-(4-trifluoromethyl-phenyl)-azetidin-2-one (CAS No. 1291487-80-3)
The compound 3-Amino-1-(3,4-dichloro-phenyl)-4-(4-trifluoromethyl-phenyl)-azetidin-2-one (CAS No. 1291487-80-3) is a highly specialized azetidin-2-one derivative, attracting significant interest in pharmaceutical and agrochemical research due to its unique structural features. This molecule combines a dichlorophenyl moiety and a trifluoromethylphenyl group, which are known to enhance bioactivity and metabolic stability. Researchers are increasingly exploring its potential as a kinase inhibitor or antibacterial agent, aligning with current trends in drug discovery targeting resistant pathogens and cancer therapeutics.
In recent years, the demand for trifluoromethyl-containing compounds like 1291487-80-3 has surged, driven by their applications in precision medicine and sustainable agriculture. The 3,4-dichloro-phenyl segment contributes to lipophilicity, a critical factor in membrane permeability, while the azetidin-2-one core offers ring strain that can improve binding affinity. These attributes make it a candidate for structure-activity relationship (SAR) studies, particularly in optimizing small-molecule drugs for CNS disorders—a hot topic in 2024.
Synthetic routes to 3-Amino-1-(3,4-dichloro-phenyl)-4-(4-trifluoromethyl-phenyl)-azetidin-2-one often involve multicomponent reactions or Pd-catalyzed cross-coupling, reflecting advancements in green chemistry. Laboratories prioritize yield optimization using flow chemistry techniques, addressing industry concerns about scalability and waste reduction. Analytical characterization typically employs LC-MS and NMR spectroscopy, with computational tools like DFT calculations aiding in property prediction—a synergy of wet lab and AI-driven drug design methodologies.
From a commercial perspective, suppliers list CAS 1291487-80-3 under high-purity reference standards, catering to contract research organizations (CROs). Its stability under ambient conditions and solubility in DMSO facilitate high-throughput screening. Notably, patents referencing this compound highlight its utility in crop protection formulations, coinciding with global interest in climate-resilient agrochemicals. Regulatory filings emphasize its low ecotoxicity profile, a key consideration for EU REACH compliance.
Emerging discussions in scientific forums explore whether 1291487-80-3 could serve as a proteolysis-targeting chimera (PROTAC) warhead, leveraging its hydrogen-bond donor/acceptor sites. Such applications align with the degradation therapeutics boom, where users frequently search for "next-gen targeted protein degraders." Meanwhile, its logP value (predicted ≈3.2) positions it within the Lipinski rule of five sweet spot—a detail often queried in ADMET prediction workflows.
In conclusion, 3-Amino-1-(3,4-dichloro-phenyl)-4-(4-trifluoromethyl-phenyl)-azetidin-2-one exemplifies the convergence of medicinal chemistry and materials science. Its dual halogenated/fluorinated architecture meets the demand for bioisosteric replacements in lead optimization. As proteomics and fragment-based drug discovery advance, this compound’s role in addressing undruggable targets may expand, making it a noteworthy subject for ongoing research publications and preclinical development pipelines.
1291487-80-3 (3-Amino-1-(3,4-dichloro-phenyl)-4-(4-trifluoromethyl-phenyl)-azetidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)